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Vitrification is a physiological disorder in tissue culture where plants appear glassy, swollen, and often
translucent due to excessive water accumulation and poor lignification [1]. It can be a significant issue in

polyploidy induction protocols.

The table below summarizes potential causes and solutions based on the research:

Potential Cause Supporting Evidence from Literature Suggested Remedial Action

Imbalance of The use of auxins (e.g., NAA) and Optimize the concentration and ratio

Growth cytokinins (e.g., BAP) is common in of NAA and BAP in the culture

Regulators regeneration media [1]. An imbalance can  media. Consider reducing cytokinin
lead to abnormal development. levels [1] [2].

Type and In Java Ginseng, media without Test different cytokinins or use lower

Concentration of hormones produced the most vigorous concentrations. A hormone-free

Cytokinin plantlets, while those with cytokinins (like medium after polyploidy induction
6-BA) sometimes resulted in weaker may be beneficial for some species
growth or callus formation [2]. [2].

Gelling Agent While not directly stated in the results, Increase the concentration of the

Concentration this is a well-established factor. A low gelling agent (e.g., agar) to reduce
agar concentration leads to high water medium water potential and tissue
availability in the medium. water uptake.
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Potential Cause Supporting Evidence from Literature Suggested Remedial Action

Carbon Source This is a standard tissue culture practice Ensure the medium has a sufficient

Availability to correct vitrification. and usable carbon source (e.qg.,
sucrose).

Cultural High humidity within culture vessels Increase light intensity and ensure

Conditions promotes vitrification. proper gas exchange by using

vented lids or porous sealing tapes.

Experimental Protocol for Oryzalin-Induced
Polyploidization

The search results describe a protocol for inducing polyploidy in Garden Balsam (Impatiens balsamina L.),
which you can adapt [1]. The workflow below summarizes the key stages of a typical eryzalin-induced

polyploidization experiment, from seed treatment to in-vitro regeneration.
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Treat seeds with oryzalin
(0%, 0.01%, 0.02%)

Plant seedlings in field
for M4 seed generation
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Key Methodology Details [1]:

¢ Medium: Murashige and Skoog (MS) medium is used.

e Growth Regulators: The medium is supplemented with 0.5 ppm NAA (an auxin) and 0.5 ppm BAP
(a cytokinin).

e Culture Observation: Shoots regenerate approximately 6 weeks after culture, which is the stage
where vitrification was observed.

¢ Ploidy Verification: Chromosome counts of the resulting plants (M5 generation) showed mixed
ploidy (mixoploid).

Key Takeaways for Your Troubleshooting Guide

e Hormone Balance is Critical: The cited research specifically used a combination of NAA and BAP,
and noted vitrification as an outcome [1]. Your primary focus should be on testing different ratios and
concentrations of these, and other, growth regulators.

e Consider a Multi-Stage Approach: The successful protocol for Java Ginseng used a hormone-free
medium for the initial regeneration of axillary buds, which produced the most vigorous plantlets [2].
You could investigate separating the polyploidy induction phase from the regeneration phase.

¢ Validate with Controls: Always include control plants that undergo the same in vitro process but
without the oryzalin treatment. This helps determine if vitrification is caused by the mutagen or the
base culture conditions.
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[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b58994 1#troubleshooting-

oryzalin-induced-vitrification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

) o Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com
© 2026 Smolecule. All rights reserved. 5/5 Tech Support


https://www.academia.edu/144349397/Oryzalin_and_Gamma_Radiation_Induced_Polyploidization_in_Garden_Balsam_Plants_Impatiens_balsamina_L_In_Vitro
https://www.mdpi.com/2223-7747/14/3/480
https://www.smolecule.com/products/b589941#troubleshooting-oryzalin-induced-vitrification
https://www.smolecule.com/products/b589941#troubleshooting-oryzalin-induced-vitrification
https://www.smolecule.com/products/b589941#troubleshooting-oryzalin-induced-vitrification
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s589941?utm_src=pdf-bulk
https://www.smolecule.com/products/s589941?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

